Cas no 1351645-12-9 (3-(1H-imidazol-1-yl)-6-(1-phenylethyl)sulfanylpyridazine)

• Product Name: 3-(1H-imidazol-1-yl)-6-(1-phenylethyl)sulfanylpyridazine
• CAS No: 1351645-12-9
• MF: C₁₅H₁₄N₄S
• MW: 282.363461017609
• CID: 6136270
• PubChem ID: 56766257
• Update Time: 2025-07-14

3-(1H-imidazol-1-yl)-6-(1-phenylethyl)sulfanylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-imidazol-1-yl)-6-(1-phenylethyl)sulfanylpyridazine
• 3-imidazol-1-yl-6-(1-phenylethylsulfanyl)pyridazine
• 3-(1H-imidazol-1-yl)-6-((1-phenylethyl)thio)pyridazine
• F1899-2477
• AKOS024618746
• 1351645-12-9
• 3-(1H-imidazol-1-yl)-6-[(1-phenylethyl)sulfanyl]pyridazine

• Inchi： 1S/C15H14N4S/c1-12(13-5-3-2-4-6-13)20-15-8-7-14(17-18-15)19-10-9-16-11-19/h2-12H,1H3
• InChI Key： GILHJJKVPSTHTG-UHFFFAOYSA-N
• SMILES： C1(N2C=NC=C2)=NN=C(SC(C2=CC=CC=C2)C)C=C1

Computed Properties

• Exact Mass: 282.09391764g/mol
• Monoisotopic Mass: 282.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 68.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(1H-imidazol-1-yl)-6-(1-phenylethyl)sulfanylpyridazine

3-(1H-Imidazol-1-yl)-6-(1-phenylethyl)sulfanylpyridazine: A Comprehensive Overview

The compound with CAS No. 1351645-12-9, commonly referred to as 3-(1H-imidazol-1-yl)-6-(1-phenylethyl)sulfanylpyridazine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines an imidazole ring, a pyridazine core, and a phenylethylsulfanyl group, creating a molecule with potential applications in drug discovery and advanced materials.

3-(1H-imidazol-1-yl)-6-(1-phenylethyl)sulfanylpyridazine is a heterocyclic compound characterized by its pyridazine ring system, which serves as the central framework. The imidazole group attached at the 3-position introduces significant electron-donating properties, enhancing the compound's reactivity and stability. Meanwhile, the phenylethylsulfanyl group at the 6-position imparts additional electronic and steric effects, making this molecule versatile for various chemical transformations.

Recent studies have highlighted the potential of 3-(1H-imidazol-1-yl)-6-(1-phenylethyl)sulfanylpyridazine in medicinal chemistry. Researchers have explored its role as a scaffold for designing bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. The compound's ability to form stable complexes with metal ions has also been leveraged in the development of coordination polymers and metallo-drugs.

The synthesis of 3-(1H-imidazol-1-yl)-6-(1-phenylethyl)sulfanylpyridazine involves a multi-step process that typically begins with the preparation of imidazole derivatives. Advanced methodologies such as Suzuki coupling and Stille coupling have been employed to achieve high yields and purity levels. These synthetic strategies not only ensure the scalability of production but also pave the way for further functionalization of the molecule.

In terms of physical properties, 3-(1H-imidazol-1-yl)-6-(1-phenylethyl)sulfanylpyridazine exhibits a melting point of approximately 200°C under standard conditions. Its solubility in organic solvents like dichloromethane and THF makes it suitable for various analytical techniques such as NMR spectroscopy and mass spectrometry. The compound's UV-vis absorption spectrum reveals strong absorbance bands in the visible region, indicating potential applications in optoelectronic materials.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of 3-(1H-imidazol-1-yl)-6-(1-phenylethyl)sulfanylpyridazine with unprecedented accuracy. Density functional theory (DFT) calculations have revealed that the molecule possesses a conjugated π-system that facilitates efficient electron delocalization, enhancing its stability and reactivity.

The biological evaluation of 3-(1H-imidazol-1-yl)-6-(1-phenylethyl)sulfanylpyridazine has demonstrated promising results in vitro assays against several cancer cell lines. The compound's ability to inhibit key enzymes involved in cell proliferation suggests its potential as a lead candidate for anticancer drug development.

In conclusion, 3-(1H-imidazol-1-yli)-6-(phenylethylsulfany)pyridazine (CAS No: 13584584) is a multifaceted compound with significant implications across diverse scientific disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool for advancing both fundamental and applied sciences.